Cas no 349428-79-1 (1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-methylbutan-1-one)

1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-methylbutan-1-one structure
349428-79-1 structure
Product Name:1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-methylbutan-1-one
CAS No:349428-79-1
MF:C11H13N3O
MW:203.240422010422
CID:2942325
PubChem ID:875353
Update Time:2025-09-23

1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-benzotriazol-1-yl)-3-methylbutan-1-one
    • STL260823
    • SR-01000229843
    • 349428-79-1
    • 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbutan-1-one
    • SR-01000229843-1
    • CS-0332689
    • 1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-methylbutan-1-one
    • AKOS003265046
    • Inchi: 1S/C11H13N3O/c1-8(2)7-11(15)14-10-6-4-3-5-9(10)12-13-14/h3-6,8H,7H2,1-2H3
    • InChI Key: WCIWFJPWKVICOZ-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)C)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 203.105862047Da
  • Monoisotopic Mass: 203.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.8Ų

1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-methylbutan-1-one Pricemore >>

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